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Compound of Interest

Compound Name: Tyk2-IN-19

Cat. No.: B15615276 Get Quote

Essential Safety and Handling Guide for Tyk2-IN-
19
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

Tyk2-IN-19 (CAS No. 2866415-98-5), a potent and selective Tyrosine Kinase 2 (Tyk2) inhibitor

intended for research use only.[1] In the absence of a specific Safety Data Sheet (SDS), these

recommendations are based on best practices for handling potent, research-grade small

molecule kinase inhibitors.[2][3] Adherence to these guidelines is essential to ensure personal

safety and maintain a secure laboratory environment.

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory when working with Tyk2-IN-19 to prevent

accidental exposure through inhalation, ingestion, or skin contact.[2] The required level of PPE

varies depending on the specific laboratory activity.
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Laboratory Activity
Recommended Personal Protective
Equipment

Weighing and Aliquoting (Solid Form)

Respirator: NIOSH-approved N95 or higher-

rated respirator. Gloves: Double-gloving with

nitrile gloves. Eye Protection: Chemical splash

goggles. Lab Coat: Disposable or dedicated

non-absorbent lab coat. Ventilation: Certified

chemical fume hood or powder containment

hood.[2]

Solution Preparation and Handling

Gloves: Double-gloving with nitrile gloves. Eye

Protection: Chemical splash goggles or a face

shield if there is a significant splash risk. Lab

Coat: Standard laboratory coat. Ventilation:

Chemical fume hood.[2]

Cell Culture and In Vitro Assays

Gloves: Nitrile gloves. Eye Protection: Safety

glasses with side shields. Lab Coat: Standard

laboratory coat. Containment: Class II biological

safety cabinet.[2]

Waste Disposal

Gloves: Heavy-duty nitrile or butyl rubber

gloves. Eye Protection: Chemical splash

goggles. Lab Coat: Standard laboratory coat.[2]

Operational Plan: Step-by-Step Guidance
A clear and structured operational plan is crucial for the safe management of Tyk2-IN-19 within

the laboratory.

1. Designated Work Area:

All work with Tyk2-IN-19, from handling the solid compound to preparing solutions, must be

conducted in a designated and clearly marked area.[2]

2. Engineering Controls:
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All manipulations of the solid compound and concentrated solutions must be performed

within a certified chemical fume hood to minimize inhalation exposure.[2]

3. Preventing Contamination:

Use dedicated laboratory equipment (spatulas, glassware, etc.) when handling Tyk2-IN-19.

If dedicated equipment is not feasible, ensure thorough decontamination after each use.[2]

4. Personal Hygiene:

Wash hands thoroughly with soap and water after handling the compound, even when

gloves have been worn.[2]

5. Spill Response:

In case of a spill, evacuate the area and prevent others from entering.

Wear appropriate PPE, including a respirator, before cleaning the spill.

Absorb liquid spills with an inert material and collect all contaminated materials in a sealed,

labeled hazardous waste container.

Disposal Plan
Proper disposal of Tyk2-IN-19 and associated waste is critical to prevent environmental

contamination and ensure regulatory compliance.
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Waste Type Disposal Procedure

Solid Waste
Collect in a dedicated, clearly labeled, and

sealed hazardous waste container.[3]

Liquid Waste
Collect in a dedicated, clearly labeled, and

sealed hazardous waste container.[3]

Contaminated Sharps

Dispose of in a puncture-resistant sharps

container labeled for hazardous chemical waste.

[3]

Contaminated PPE
Dispose of as hazardous waste in a designated,

labeled container.

Note: All waste disposal must be carried out in strict accordance with local, state, and federal

regulations.[3]

Visualizing Safe Handling and Decision Making
To further clarify the necessary procedures, the following diagrams illustrate the safe handling

workflow and the decision-making process for selecting appropriate PPE.
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Caption: Workflow for the safe handling of Tyk2-IN-19 from receipt to disposal.
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Caption: Decision tree for selecting appropriate PPE based on the physical form of Tyk2-IN-19.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling Tyk2-IN-19].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15615276#personal-protective-equipment-for-
handling-tyk2-in-19]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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